3-benzyl-2-{[(4-chlorophenyl)sulfanyl]methyl}-4(3H)-quinazolinone

• IUPAC Name: 3-benzyl-2-[(4-chlorophenyl)sulfanylmethyl]quinazolin-4-one
• InChI: InChI=1S/C22H17ClN2OS/c23-17-10-12-18(13-11-17)27-15-21-24-20-9-5-4-8-19(20)22(26)25(21)14-16-6-2-1-3-7-16/h1-13H,14-15H2
• InChI Key: HUCOIILMZSSHEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)CSC4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN2OS
• Molecular Weight: 392.9 g/mol

Description

3-benzyl-2-{[(4-chlorophenyl)sulfanyl]methyl}-4(3H)-quinazolinone is a derivative of quinazolinone. Quinazolinone and its derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities. This compound has a molecular formula of C22H17ClN2OS and a molecular weight of 392.90118.

Molecular Structure Analysis

The molecular structure of 3-benzyl-2-{[(4-chlorophenyl)sulfanyl]methyl}-4(3H)-quinazolinone comprises a quinazolinone core with a benzyl group at the 3-position, a (4-chlorophenyl)sulfanyl group at the 2-position, and a methyl group at the 4-position. Further structural analysis would require more specific data such as NMR or X-ray crystallography results, which are not available in the retrieved papers.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-benzyl-2-{[(4-chlorophenyl)sulfanyl]methyl}-4(3H)-quinazolinone, such as melting point, boiling point, solubility, and stability, are not provided in the retrieved papers. The molecular formula is C22H17ClN2OS and the molecular weight is 392.90118.

Scientific Research Applications

Antimicrobial Activity

Quinazolinone derivatives, including 3-benzyl-2-{[(4-chlorophenyl)sulfanyl]methyl}-4(3H)-quinazolinone, have shown significant antimicrobial activity. .

Anti-inflammatory Properties

. They could potentially be used in the treatment of diseases where inflammation plays a key role.

Anticancer Activity

. They could potentially be used in the development of new cancer therapies.

Analgesic Properties

. This suggests potential applications in pain management.

Anticonvulsant Activity

, indicating potential use in the treatment of seizure disorders.

Anti-HIV Activity

, suggesting potential applications in the treatment of HIV/AIDS.

Mechanism of Action

Target of Action

Quinazoline derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been associated with anti-cancer, anti-inflammatory, anti-bacterial, analgesic, anti-virus, and other therapeutic activities .

Mode of Action

It is known that quinazoline derivatives can interact with various biological targets through different mechanisms, depending on their chemical structure . For instance, some quinazoline derivatives have been found to inhibit key enzymes involved in cancer cell proliferation .

Biochemical Pathways

Quinazoline derivatives are known to interact with various biochemical pathways depending on their specific targets . For instance, some quinazoline derivatives have been found to inhibit the tyrosine kinase pathway, which plays a crucial role in cell signaling and growth .

Pharmacokinetics

The pharmacokinetic properties of a drug substance can be positively modulated by certain structural motifs, such as piperazine .

Result of Action

Quinazoline derivatives have been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, anti-bacterial, analgesic, anti-virus, and other therapeutic activities .